Cas no 2172074-15-4 (4-bromo-2-formyl-6-methoxyphenyl chloroformate)

• Product Name: 4-bromo-2-formyl-6-methoxyphenyl chloroformate
• CAS No: 2172074-15-4
• MF: C₉H₆BrClO₄
• MW: 293.498541355133
• CID: 6350712
• PubChem ID: 165788634
• Update Time: 2025-10-30

4-bromo-2-formyl-6-methoxyphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-formyl-6-methoxyphenyl chloroformate
• EN300-1612318
• 2172074-15-4

• Inchi： 1S/C9H6BrClO4/c1-14-7-3-6(10)2-5(4-12)8(7)15-9(11)13/h2-4H,1H3
• InChI Key： LFMUVRQSOYWCNN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(=C(C=1)OC)OC(=O)Cl

Computed Properties

• Exact Mass: 291.91380g/mol
• Monoisotopic Mass: 291.91380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-bromo-2-formyl-6-methoxyphenyl chloroformate

4-Bromo-2-formyl-6-methoxyphenyl chloroformate: A Comprehensive Overview

4-Bromo-2-formyl-6-methoxyphenyl chloroformate, with the CAS number 2172074-15-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a chloroformate group attached to a substituted phenyl ring. The phenyl ring itself is decorated with three distinct substituents: a bromine atom at the 4-position, a formyl group at the 2-position, and a methoxy group at the 6-position. This combination of functional groups renders the compound highly versatile and valuable in various chemical applications.

The synthesis of 4-bromo-2-formyl-6-methoxyphenyl chloroformate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable phenol derivative with thionyl chloride to form the corresponding chloroformate. The presence of electron-withdrawing groups like bromine and formyl enhances the reactivity of the phenolic oxygen, facilitating this transformation. The methoxy group, on the other hand, provides steric hindrance and can influence the regioselectivity of subsequent reactions.

Recent studies have highlighted the potential of 4-bromo-2-formyl-6-methoxyphenyl chloroformate as a key intermediate in the construction of bioactive molecules. For instance, researchers have employed this compound in the synthesis of novel heterocyclic frameworks, which exhibit promising anti-inflammatory and anticancer properties. The bromine substituent serves as an excellent leaving group in elimination reactions, enabling the formation of aromatic rings with high efficiency. Additionally, the formyl group can participate in condensation reactions, such as the formation of imines or enones, further expanding the scope of its applications.

In terms of material science, 4-bromo-2-formyl-6-methoxyphenyl chloroformate has been explored as a precursor for advanced polymers and coatings. The chloroformate group reacts readily with amines to form carbamate linkages, which are integral to polyurethane synthesis. The combination of functional groups in this compound allows for tailored polymer properties, such as improved adhesion and thermal stability. Recent advancements in click chemistry have also enabled its use in constructing stimuli-responsive materials, which can undergo reversible structural changes in response to external stimuli like temperature or pH.

The pharmacological significance of 4-bromo-2-formyl-6-methoxyphenyl chloroformate lies in its ability to serve as a building block for drug candidates targeting various diseases. For example, derivatives of this compound have been investigated for their ability to inhibit enzymes involved in cancer progression. The formyl group can act as a warhead in covalent drug design strategies, enabling selective covalent modification of target proteins. Furthermore, the methoxy group contributes to improved solubility and bioavailability, making these derivatives more promising for therapeutic applications.

In conclusion, 4-bromo-2-formyl-6-methoxyphenyl chloroformate stands out as a versatile and valuable compound in modern chemical research. Its unique structure and functional groups make it an ideal candidate for diverse applications across organic synthesis, materials science, and pharmacology. As researchers continue to explore its potential, this compound is expected to play an increasingly important role in driving innovation across these fields.